Cas no 1823921-23-8 (7-Bromo-3-(methylthio)-1H-indazole)

• Product Name: 7-Bromo-3-(methylthio)-1H-indazole
• CAS No: 1823921-23-8
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• CID: 4727983
• Update Time: 2025-06-08

7-Bromo-3-(methylthio)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-(methylthio)-1H-indazole
• FCH2496290
• AX8260135

• Inchi： 1S/C8H7BrN2S/c1-12-8-5-3-2-4-6(9)7(5)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： NFXQVPQGKQEAMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=NNC=21)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Bromo-3-(methylthio)-1H-indazole

Introduction to 7-Bromo-3-(methylthio)-1H-indazole (CAS No. 1823921-23-8)

7-Bromo-3-(methylthio)-1H-indazole, identified by its CAS number 1823921-23-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The presence of a bromine substituent at the 7-position and a methylthio group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The structural features of 7-Bromo-3-(methylthio)-1H-indazole contribute to its reactivity and functionality, enabling its use as an intermediate in the synthesis of more complex molecules. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. Additionally, the methylthio group can participate in nucleophilic substitution reactions, allowing for the introduction of other functional groups that may enhance biological activity.

In recent years, indazole derivatives have been extensively studied for their potential therapeutic effects. Research has demonstrated that modifications within the indazole core can significantly influence the pharmacokinetic and pharmacodynamic properties of derived compounds. For instance, studies have shown that indazole-based molecules exhibit anti-inflammatory, antimicrobial, and anticancer activities. The compound 7-Bromo-3-(methylthio)-1H-indazole is no exception and has been explored in several preclinical studies as a precursor for developing novel therapeutic agents.

One of the most compelling aspects of 7-Bromo-3-(methylthio)-1H-indazole is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The bromine and methylthio substituents in 7-Bromo-3-(methylthio)-1H-indazole provide a framework that can be modified to create potent kinase inhibitors with improved selectivity and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the utility of 7-Bromo-3-(methylthio)-1H-indazole as a building block. Molecular modeling studies have been employed to predict the binding affinity of indazole derivatives to target proteins. These studies often rely on high-throughput virtual screening (HTVS) to identify promising candidates for further experimental validation. The structural flexibility offered by the bromine and methylthio groups allows for fine-tuning of interactions with biological targets, making 7-Bromo-3-(methylthio)-1H-indazole an attractive starting point for structure-based drug design.

The synthesis of 7-Bromo-3-(methylthio)-1H-indazole typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation reactions to introduce the bromine substituent and thiol-methylation reactions to incorporate the methylthio group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. For example, catalytic methods have been developed to improve yields and reduce byproduct formation during key synthetic steps.

In addition to its pharmaceutical applications, 7-Bromo-3-(methylthio)-1H-indazole has shown promise in materials science. Indazole derivatives can exhibit unique electronic properties due to their aromatic structure, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Research has explored the use of indazole-based compounds in creating novel materials with enhanced performance characteristics. The bromine substituent can be particularly useful in post-synthetic modifications, allowing for further functionalization to tailor material properties.

The growing interest in 7-Bromo-3-(methylthio)-1H-indazole underscores its versatility as a chemical entity. Its ability to serve as a precursor for diverse classes of bioactive compounds makes it an indispensable tool in modern drug discovery. As research continues to uncover new applications for this compound, its significance is likely to grow further. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will continue to drive innovation using 7-Bromo-3-(methylthio)-1H-indazole as a key intermediate.

In conclusion, 7-Bromo-3-(methylthio)-1H-indazole (CAS No. 1823921-23-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents and advanced materials. As our understanding of its potential evolves, so too will its role in shaping the future of chemical biology and pharmaceutical innovation.